![molecular formula C24H24N4O3S B3287121 2-[3-(1H-benzimidazol-2-yl)pyridin-2-yl]sulfanyl-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide CAS No. 838101-46-5](/img/structure/B3287121.png)
2-[3-(1H-benzimidazol-2-yl)pyridin-2-yl]sulfanyl-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a benzimidazole ring, a pyridine ring, a sulfanyl group, and an acetamide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound is likely to be planar due to the presence of the benzimidazole and pyridine rings. These rings are aromatic, meaning they have a cyclic, planar structure with a ring of resonance bonds .Chemical Reactions Analysis
The compound’s reactivity would be influenced by the functional groups present. For instance, the benzimidazole ring might undergo electrophilic substitution reactions, while the sulfanyl group could be involved in oxidation or substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the benzimidazole and pyridine rings could contribute to its stability and solubility .Scientific Research Applications
Antimicrobial Activity
Compounds with a benzimidazole moiety have been found to exhibit antimicrobial activity . They can be effective against a variety of bacterial and fungal strains, making them potential candidates for the development of new antimicrobial drugs .
Anticancer Activity
Benzimidazole derivatives have shown promising results in the field of cancer research . They have been associated with antitumor activity, suggesting their potential use in cancer treatment .
Anti-inflammatory Activity
These compounds have also been associated with anti-inflammatory properties . This suggests they could be used in the treatment of conditions characterized by inflammation .
Antidiabetic Activity
Benzimidazole derivatives have been reported to show antidiabetic activity . This suggests potential applications in the treatment of diabetes .
Antihypertensive Activity
Compounds containing a benzimidazole moiety have been associated with antihypertensive activity . This suggests they could be used in the management of high blood pressure .
Antioxidant Activity
Benzimidazole derivatives have demonstrated antioxidant potential . This suggests they could be used to combat oxidative stress, which is implicated in various diseases .
Antiviral Activity
Benzimidazole derivatives have been associated with antiviral properties . This suggests potential applications in the treatment of viral infections .
Antiparasitic Activity
Compounds with a benzimidazole moiety have been found to exhibit antiparasitic activity . They can be effective against a variety of parasites, making them potential candidates for the development of new antiparasitic drugs .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-[3-(1H-benzimidazol-2-yl)pyridin-2-yl]sulfanyl-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O3S/c1-30-20-10-9-16(14-21(20)31-2)11-13-25-22(29)15-32-24-17(6-5-12-26-24)23-27-18-7-3-4-8-19(18)28-23/h3-10,12,14H,11,13,15H2,1-2H3,(H,25,29)(H,27,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPMSVKCYOZEBML-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)CSC2=C(C=CC=N2)C3=NC4=CC=CC=C4N3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.